Cas no 2679936-78-6 (methyl (1R,3r,5S)-7-oxo-9-azabicyclo3.3.1nonane-3-carboxylate)

• Product Name: methyl (1R,3r,5S)-7-oxo-9-azabicyclo3.3.1nonane-3-carboxylate
• CAS No: 2679936-78-6
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• MDL: MFCD34183480
• CID: 5644479
• PubChem ID: 124510099
• Update Time: 2025-07-15

methyl (1R,3r,5S)-7-oxo-9-azabicyclo3.3.1nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679936-78-6
• EN300-28266362
• methyl (1R,3r,5S)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate
• methyl (1R,3r,5S)-7-oxo-9-azabicyclo3.3.1nonane-3-carboxylate

• MDL： MFCD34183480
• Inchi： 1S/C10H15NO3/c1-14-10(13)6-2-7-4-9(12)5-8(3-6)11-7/h6-8,11H,2-5H2,1H3/t6?,7-,8+
• InChI Key： SNKPKPDVRHEYCW-IEESLHIDSA-N
• SMILES： O=C1C[C@H]2CC(C(=O)OC)C[C@@H](C1)N2

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 55.4Ų

Additional information on methyl (1R,3r,5S)-7-oxo-9-azabicyclo3.3.1nonane-3-carboxylate

Comprehensive Overview of Methyl (1R,3r,5S)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 2679936-78-6)

Methyl (1R,3r,5S)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 2679936-78-6) is a structurally unique bicyclic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This molecule features a 9-azabicyclo[3.3.1]nonane core, a scaffold known for its versatility in drug design due to its rigid conformation and potential bioactivity. The presence of a 7-oxo group and a methyl carboxylate moiety further enhances its reactivity, making it a valuable intermediate in the synthesis of complex organic molecules.

In recent years, the demand for chiral building blocks like methyl (1R,3r,5S)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. Researchers are particularly interested in its potential applications in developing central nervous system (CNS) therapeutics, as the azabicyclo framework is often found in compounds targeting neurological receptors. Additionally, its stereospecificity (1R,3r,5S configuration) makes it a critical tool for studying enzyme-substrate interactions and molecular recognition.

The synthesis of methyl (1R,3r,5S)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate typically involves multi-step organic transformations, including cyclization, oxidation, and esterification reactions. Its CAS No. 2679936-78-6 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Given its high purity requirements, analytical techniques such as HPLC and NMR spectroscopy are essential for quality control.

From an industrial perspective, this compound aligns with the growing trend toward green chemistry and sustainable synthesis. Its efficient production can reduce waste and energy consumption, addressing environmental concerns raised by modern consumers. Furthermore, its relevance to peptide mimetics and protease inhibitors has sparked interest in the biotech sector, where it may contribute to next-generation therapeutics for conditions like neurodegenerative diseases.

In summary, methyl (1R,3r,5S)-7-oxo-9-azabicyclo[3.3.1]nonane-3-carboxylate (CAS No. 2679936-78-6) represents a pivotal compound at the intersection of organic synthesis, drug discovery, and material science. Its structural complexity and functional diversity continue to inspire innovative research, positioning it as a molecule of enduring scientific and commercial value.